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Compound of Interest

Compound Name: 6-Chloro-3-ethynylpyrazin-2-amine

Cat. No.: B13140370

Get Quote

Technical Monograph: 6-Chloro-3-
ethynylpyrazin-2-amine
High-Performance Reagent Guide for Medicinal Chemistry & Drug Discovery

Part 1: Chemical Identity & Molecular Architecture
Compound Name: 6-Chloro-3-ethynylpyrazin-2-amine CAS Registry Number: 1936114-56-5

Molecular Formula: C₆H₄ClN₃ Molecular Weight: 153.57 g/mol

Structural Significance in Drug Design
This compound is not merely a building block; it is a "privileged scaffold" in modern oncology

drug discovery. The pyrazine core serves as a bioisostere for pyridine or phenyl rings,

improving metabolic stability and solubility.

The 3-Ethynyl Group: Acts as a rigid "linchpin." In SHP2 and KRAS G12C inhibitors, this

alkyne moiety often occupies a narrow hydrophobic pocket, locking the protein in an inactive

conformation or serving as a handle for "click chemistry" (CuAAC) during probe

development.
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The 6-Chloro Substituent: Provides a distinct vector for further diversification via nucleophilic

aromatic substitution (

) or Suzuki-Miyaura coupling, allowing researchers to grow the molecule into the solvent-
exposed regions of a target protein.

Property Specification Critical Note

Appearance Off-white to pale yellow solid
Darkening indicates oxidative

degradation of the alkyne.

Purity 97% (HPLC)
Impurities often include de-

chlorinated byproducts.

Solubility DMSO, DMF, MeOH
Poor solubility in water;

requires organic co-solvent.

Melting Point >120°C (Decomposes)

Do not overheat; terminal

alkynes are thermally

sensitive.

Part 2: Hazard Profiling & Toxicology (The "Why" Behind
the Safety)
Standard Safety Data Sheets (SDS) list codes; this guide explains the causality of those

hazards based on the molecule's reactive functional groups.

Core Hazards & Mechanisms[1][2][3]
Acute Toxicity (Oral) - H302:

Mechanism:[1][2][4][5] Aminopyrazines can interfere with nucleotide metabolism. The

halogenated nature increases lipophilicity, facilitating transport across biological

membranes.

Skin & Eye Irritation - H315 / H319:

Mechanism:[1][2][4][5] The primary amine (-NH₂) is weakly basic but nucleophilic. Upon

contact with mucous membranes, it can cause local pH shifts and protein denaturation.
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The alkyne group is a potential alkylating agent, capable of covalent modification of keratin

and corneal proteins.

Reactivity Hazard (The Hidden Risk):

Terminal Alkyne: The -C≡C-H bond is relatively acidic (

). In the presence of strong bases or certain transition metals (Cu, Ag), it can form
explosive acetylides.

Self-Validating Safety Protocol
Validation Step: Before scaling up (>5g), test a small aliquot (10mg) with ammoniacal silver

nitrate. A precipitate indicates acetylide formation potential; if observed, avoid metal spatulas

and use glass/ceramic tools exclusively.

Part 3: Storage & Stability Protocols
To maintain the integrity of the ethynyl group and prevent hydrolysis of the chloro-substituent,

strict environmental control is required.

Protocol 1: Long-Term Storage Architecture

Atmosphere: Displace air with Argon (Ar). Nitrogen (

) is acceptable, but Ar is heavier and provides a better blanket for solids.

Temperature: Store at 2°C to 8°C.

Reasoning: Higher temperatures accelerate the dimerization of the alkyne and the

hydrolysis of the C-Cl bond.

Container: Amber glass vials with Teflon-lined caps.

Avoid: Metal containers (risk of acetylide formation).

Part 4: Synthetic Utility & Experimental Workflows
Workflow A: Synthesis of 6-Chloro-3-ethynylpyrazin-2-amine
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Context: If commercial stock is unavailable, this compound is synthesized via Sonogashira

coupling from 3-bromo-6-chloropyrazin-2-amine.

Step-by-Step Protocol:

Charge: In a dry Schlenk flask, add 3-bromo-6-chloropyrazin-2-amine (1.0 eq),

(0.05 eq), and CuI (0.02 eq).

Inert: Evacuate and backfill with Argon (

).

Solvent: Add anhydrous THF and Triethylamine (

, 3.0 eq).

Coupling: Dropwise addition of Trimethylsilylacetylene (TMS-acetylene, 1.2 eq).

Reaction: Stir at Ambient Temperature (25°C) for 4–6 hours. Note: Heating >50°C may cause

alkyne polymerization.

Deprotection: Treat the intermediate with

in Methanol (MeOH) for 30 mins to remove the TMS group.

Purification: Silica gel chromatography (Hexanes/EtOAc gradient).

Workflow B: Application in Drug Discovery (SHP2 Inhibitor Synthesis)
Context: Using the compound to build an allosteric inhibitor scaffold (e.g., JAB-3068 analog).

Step-by-Step Protocol:

Activation: Dissolve 6-Chloro-3-ethynylpyrazin-2-amine in DMF.

Coupling Partner: Add the iodinated aryl core (e.g., a substituted pyridine).

Catalysis: Use a Sonogashira system (
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) to link the alkyne to the aryl core.

Cyclization (Optional): Many SHP2 inhibitors fuse this ring system. If fusing, heat with a

sulfur source or hydrazine depending on the target heterocycle.

Part 5: Visualization of Workflows
Figure 1: Safe Handling & Risk Mitigation Logic
A decision tree for handling halogenated alkynyl heterocycles in a research setting.

Start: Handling 6-Chloro-3-ethynylpyrazin-2-amine

PPE Check:
Nitrile Gloves (0.11mm) + Goggles + Lab Coat

Environment Check:
Fume Hood Functional?

Tooling Check:
Avoid Metal Spatulas (Acetylide Risk)

Yes

STOP: Maintenance Required

No

Proceed with Weighing/Synthesis

Glass/Plastic Tools Used

Click to download full resolution via product page

Caption: Operational logic flow for minimizing exposure and reactivity risks during handling.

Figure 2: Synthetic Reaction Pathway (Sonogashira Coupling)
The primary chemical transformation utilizing this scaffold.
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Caption: Mechanistic pathway for incorporating the ethynylpyrazine scaffold into drug

candidates.

Part 6: Emergency Response & Disposal
Scenario Immediate Action Technical Rationale

Skin Contact
Wash with soap/water for 15

min. Do not use ethanol.

Ethanol may increase skin

permeability, driving the

halogenated compound

deeper into the dermis.

Eye Contact
Rinse with saline/water for 15

min. Lift eyelids.

Basic amine residues can

cause corneal opacity if not

fully flushed.

Spill (Solid)
Dampen with PEG-400 or

water, then sweep.

Dampening prevents dust

generation (inhalation hazard).

Fire
Use

or Dry Chemical.

Water spray may be ineffective

if the compound is dissolved in

organic solvents.

Disposal Incineration with scrubber.[1]

High temperature is required to

break the pyrazine ring;

scrubbers capture HCl/NOx

byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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